
(3-(Bromomethyl)phenyl)methanol chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (3-(Bromomethyl)phenyl)methanol

Cat. No.: B151358 Get Quote

An In-depth Technical Guide to (3-(Bromomethyl)phenyl)methanol

Introduction
(3-(Bromomethyl)phenyl)methanol, also known as 3-bromomethylbenzyl alcohol, is a

bifunctional organic compound of significant interest in medicinal chemistry and synthetic

organic chemistry.[1][2] Its structure incorporates two key reactive sites: a primary alcohol and

a benzylic bromide. This unique arrangement makes it a versatile building block for the

synthesis of more complex molecules, particularly as a pharmaceutical intermediate.[3] This

guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and

safety protocols, tailored for researchers and professionals in drug development.

Chemical and Physical Properties
(3-(Bromomethyl)phenyl)methanol is typically a light yellow to yellow powder.[4][5] Its core

chemical and physical properties are summarized below, providing a foundational

understanding of its characteristics. The data presented is a combination of experimental and

predicted values.
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Property Value Source

Molecular Formula C₈H₉BrO [2][4]

Molecular Weight 201.06 g/mol [2][4]

IUPAC Name
[3-

(bromomethyl)phenyl]methanol
[2]

CAS Number 82072-22-8 [1][2][4]

Appearance Light yellow to yellow Powder [4][5]

Boiling Point 286.0 ± 20.0 °C (Predicted) [4][5]

Density 1.514 ± 0.06 g/cm³ (Predicted) [4][5]

pKa 14.23 ± 0.10 (Predicted) [4][5]

Storage Temperature
2-8°C, under inert gas

(Nitrogen or Argon)
[4][5]

Synthesis
The primary synthetic route to (3-(Bromomethyl)phenyl)methanol involves the reduction of a

methyl benzoate precursor.

Experimental Protocol: Reduction of Methyl 3-
(bromomethyl)benzoate
This procedure details the synthesis of (3-(Bromomethyl)phenyl)methanol via the reduction

of methyl 3-(bromomethyl)benzoate using Diisobutylaluminium hydride (DIBAL-H).[1][3]

Materials:

Methyl 3-(bromomethyl)benzoate (5 g, 21.8 mmol)

Toluene (50 mL)

DIBAL-H (43.6 mL, 43.6 mmol)
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1N HCl solution

Ethyl acetate (EtOAc)

Water

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

A solution of methyl 3-bromomethylbenzoate (5 g, 21.8 mmol) in toluene (50 mL) is prepared

in a flask and stirred under an ice bath.[1][3]

DIBAL-H (43.6 mL, 43.6 mmol) is added slowly to the stirred solution, maintaining the

reaction temperature at 0°C.[1][3]

The reaction is stirred continuously at 0°C for 2 hours.[1][3]

Upon completion, the reaction is carefully quenched with 1N HCl solution.[1][3]

The mixture is transferred to a separatory funnel and extracted with ethyl acetate and water.

[1][3]

The organic layer is collected, dried over anhydrous sodium sulfate, and concentrated under

reduced pressure.[1][3]

The resulting product is 3-bromomethylbenzyl alcohol (4.0 g, 19.9 mmol, 91% yield) as a

colorless oil.[1][3]
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Synthesis Workflow of (3-(Bromomethyl)phenyl)methanol

Methyl 3-(bromomethyl)benzoate
in Toluene

Reaction at 0°C for 2h

DIBAL-H

Quench with 1N HCl

Extraction with EtOAc/Water

Drying and Concentration

(3-(Bromomethyl)phenyl)methanol
(Colorless Oil, 91% Yield)
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Reactivity Profile

Core Molecule

Bromide Reactivity Alcohol Reactivity

(3-(Bromomethyl)phenyl)methanol

Benzylic Bromide Site
(-CH₂Br)

Primary Alcohol Site
(-CH₂OH)

Nucleophilic Substitution
(e.g., with R-NH₂, R-OH, R-SH)

Reacts with
Nucleophiles

Oxidation (to Aldehyde/Acid)
Esterification/Etherification

Can undergo
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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